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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214 Get Quote

These application notes provide detailed protocols and data for researchers, scientists, and

drug development professionals working with tetraethylene glycol (TEG) derivatives. The

information covers enzymatic synthesis, purification, and applications in bioconjugation and

protein precipitation.

Enzymatic Synthesis of Thiol-Functionalized
Tetraethylene Glycol
The functionalization of tetraethylene glycol with thiol groups is crucial for developing

biocompatible materials, drug delivery systems, and biosensors.[1] An environmentally friendly,

enzyme-catalyzed approach offers a milder and more selective alternative to traditional

chemical methods that often involve harsh reagents.[1][2] This protocol details the solvent-free,

enzyme-catalyzed transesterification of methyl 3-mercaptopropionate (MP-SH) with

tetraethylene glycol (TEG) using Candida antarctica Lipase B (CALB).[1][2]

Reaction Data
The enzymatic synthesis allows for the selective formation of monothiol or dithiol products by

controlling the reaction time.
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Product Reaction Time Yield

Tetraethylene Glycol-Monothiol 15 minutes >95%

Tetraethylene Glycol-Dithiol 8 hours >90%

Experimental Workflow
The overall workflow for the synthesis and analysis of thiol-functionalized tetraethylene glycol
is outlined below.
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Synthesis

Purification

Analysis

Mix TEG and MP-SH

Add CALB

Incubate at controlled temperature

Filter to remove enzyme

Reaction complete

Vacuum to remove methanol byproduct

1H-NMR Spectroscopy MALDI-ToF Mass Spectrometry
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Desymmetrization

Functionalization

Tetraethylene Glycol

Reaction with MsCl

Alkyne-OEG-OMs

Reaction with NaI Reaction with NaN3

Iodo-terminated OEG linker Azide-terminated OEG linker

Protein Solution Addition of TEG

Precipitation

Protein

Protein Precipitate

Protein TEG TEG
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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